Cas no 2093296-00-3 ((2S)-4-amino-1,1,1-trifluorobutan-2-ol)

• Product Name: (2S)-4-amino-1,1,1-trifluorobutan-2-ol
• CAS No: 2093296-00-3
• MF: C₄H₈F₃NO
• MW: 143.10763168335
• CID: 5959616
• PubChem ID: 51886728
• Update Time: 2025-05-26

(2S)-4-amino-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-amino-1,1,1-trifluoro-, (2S)-
• (2S)-4-amino-1,1,1-trifluorobutan-2-ol
• (S)-4-Amino-1,1,1-trifluorobutan-2-ol
• starbld0011933
• 2093296-00-3
• VRZHVYTYYVVFSE-VKHMYHEASA-N
• EN300-1970813

• Inchi： 1S/C4H8F3NO/c5-4(6,7)3(9)1-2-8/h3,9H,1-2,8H2/t3-/m0/s1
• InChI Key： VRZHVYTYYVVFSE-VKHMYHEASA-N
• SMILES： C(F)(F)(F)[C@@H](O)CCN

Computed Properties

• Exact Mass: 143.05579836g/mol
• Monoisotopic Mass: 143.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 190.1±40.0 °C(Predicted)
• pka: 12.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S)-4-amino-1,1,1-trifluorobutan-2-ol

Research Brief on (2S)-4-amino-1,1,1-trifluorobutan-2-ol (CAS: 2093296-00-3) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-4-amino-1,1,1-trifluorobutan-2-ol (CAS: 2093296-00-3) has recently emerged as a key chiral building block in pharmaceutical synthesis and chemical biology research. This β-amino alcohol derivative, characterized by its trifluoromethyl group and stereospecific configuration, demonstrates unique physicochemical properties that make it valuable for drug design, particularly in the development of protease inhibitors and fluorinated bioactive molecules. Recent studies highlight its role as a precursor in synthesizing novel therapeutic agents targeting infectious diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) detailed the application of (2S)-4-amino-1,1,1-trifluorobutan-2-ol in the development of covalent SARS-CoV-2 main protease inhibitors. The trifluoromethyl group was found to significantly enhance binding affinity through favorable hydrophobic interactions with the S1' pocket of the protease, while the hydroxyl group participated in critical hydrogen bonding networks. The stereochemistry at the C2 position proved essential for selective inhibition, with the (S)-enantiomer showing 40-fold greater potency than its (R)-counterpart.

In synthetic methodology advancements, researchers at Kyoto University (Nature Synthesis, 2023, 2:456-465) developed an asymmetric catalytic route to produce (2S)-4-amino-1,1,1-trifluorobutan-2-ol with >99% ee using a novel copper-bis(oxazoline) catalyst system. This breakthrough addresses previous challenges in stereoselective synthesis and enables gram-scale production with 85% yield, making the compound more accessible for medicinal chemistry programs. The methodology demonstrates remarkable functional group tolerance, allowing for late-stage diversification of the amino alcohol scaffold.

Notably, the compound's metabolic stability has been investigated in recent ADME studies (Xenobiotica, 2023, 53(2):112-125). The trifluoromethyl group was shown to significantly reduce oxidative metabolism by cytochrome P450 enzymes, while the amino alcohol moiety facilitated favorable pharmacokinetic properties through enhanced solubility and membrane permeability. These characteristics position (2S)-4-amino-1,1,1-trifluorobutan-2-ol as a privileged structure for CNS-penetrant drug candidates, with several derivatives currently in preclinical development for neurodegenerative disorders.

Emerging applications in chemical biology include its use as a molecular probe for studying enzyme mechanisms. A recent ACS Chemical Biology publication (2023, 18(4):789-801) demonstrated how isotopically labeled (2S)-4-amino-1,1,1-trifluorobutan-2-ol can serve as a sensitive 19F NMR reporter for monitoring enzymatic transformations in real-time, providing new insights into reaction dynamics of aminotransferases and aldolases. This application leverages the compound's distinct 19F NMR signature and pH-sensitive chemical shift properties.

Ongoing research directions include exploring the compound's potential in radiopharmaceutical development, where the fluorine atoms offer opportunities for 18F-labeling, and investigating its incorporation into peptide mimetics for protein-protein interaction inhibition. The unique combination of hydrogen bond donor/acceptor capability, enhanced lipophilicity from the CF3 group, and metabolic stability continues to drive innovative applications across multiple therapeutic areas.